Cas no 30237-08-2 (1,6-Hexanediaminium,N1,N6-dihexadecyl-N1,N1,N6,N6-tetramethyl-, iodide (1:2))

• Product Name: 1,6-Hexanediaminium,N1,N6-dihexadecyl-N1,N1,N6,N6-tetramethyl-, iodide (1:2)
• CAS No: 30237-08-2
• MF: C₄₂H₉₀I₂N₂
• MW: 876.986358165741
• CID: 313224
• PubChem ID: 34860
• Update Time: 2025-04-19

1,6-Hexanediaminium,N1,N6-dihexadecyl-N1,N1,N6,N6-tetramethyl-, iodide (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanediaminium,N1,N6-dihexadecyl-N1,N1,N6,N6-tetramethyl-, iodide (1:2)
• hexadecyl-[6-[hexadecyl(dimethyl)azaniumyl]hexyl]-dimethylazanium,diiodide
• DTXSID30952609
• Hexamethylenebis(dimethylhexadecylammonium), diiodide
• 30237-08-2
• AMMONIUM, HEXAMETHYLENEBIS(DIMETHYLHEXADECYL-, DIIODIDE
• 1,6-Hexanediamine, N,N'-dihexadecyl-N,N'-dimethyl-, dimethiodide
• N~1~,N~6~-Dihexadecyl-N~1~,N~1~,N~6~,N~6~-tetramethylhexane-1,6-bis(aminium) diiodide
• N1,N6-Dihexadecyl-N1,N1,N6,N6-tetramethylhexane-1,6-diaminium iodide

• Inchi： 1S/C42H90N2.2HI/c1-7-9-11-13-15-17-19-21-23-25-27-29-31-35-39-43(3,4)41-37-33-34-38-42-44(5,6)40-36-32-30-28-26-24-22-20-18-16-14-12-10-8-2;;/h7-42H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： OIGAUQAAFLKQBA-UHFFFAOYSA-L
• SMILES： [I-].[I-].[N+](C)(C)(CCCCCCCCCCCCCCCC)CCCCCC[N+](C)(C)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 785.8142
• Monoisotopic Mass: 876.519337
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 46
• Rotatable Bond Count: 37
• Complexity: 492
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• PSA: 0